Cas no 642084-45-5 (Pyrazinamine, 3-bromo-5-(phenylmethoxy)-)

Pyrazinamine, 3-bromo-5-(phenylmethoxy)- structure
642084-45-5 structure
Product Name:Pyrazinamine, 3-bromo-5-(phenylmethoxy)-
CAS No:642084-45-5
MF:C11H10BrN3O
MW:280.120601177216
CID:424691
PubChem ID:58615044
Update Time:2025-04-19

Pyrazinamine, 3-bromo-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazinamine, 3-bromo-5-(phenylmethoxy)-
    • 3-bromo-5-phenylmethoxypyrazin-2-amine
    • 642084-45-5
    • 5-(Benzyloxy)-3-bromopyrazin-2-amine
    • DTXSID70729539
    • Inchi: 1S/C11H10BrN3O/c12-10-11(13)14-6-9(15-10)16-7-8-4-2-1-3-5-8/h1-6H,7H2,(H2,13,14)
    • InChI Key: XPVKXZZJHUGKFS-UHFFFAOYSA-N
    • SMILES: BrC1=C(N)N=CC(=N1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 279.0008
  • Monoisotopic Mass: 279.00072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 61.03
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